Cas no 1804810-10-3 (5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde)

5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features multiple fluorine-containing substituents, enhancing its reactivity and stability in demanding chemical environments. The difluoromethyl and trifluoromethoxy groups contribute to its lipophilicity, making it valuable in the design of bioactive molecules. The aldehyde functionality provides a versatile handle for further derivatization, enabling the construction of complex heterocyclic frameworks. This compound is particularly useful in the development of advanced intermediates for crop protection agents and drug discovery, where fluorinated motifs are often sought for their metabolic stability and binding properties. High purity and precise synthesis ensure consistent performance in specialized applications.

5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde structure

1804810-10-3 structure

Product Name:5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

CAS No:1804810-10-3

MF:C₈H₃F₆NO₂

MW:259.105343103409

CID:4829245

Update Time:2025-06-10

5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
- Inchi： 1S/C8H3F6NO2/c9-5-4(2-16)3(6(10)11)1-15-7(5)17-8(12,13)14/h1-2,6H
- InChI Key： CEUHDVNZWVBBGL-UHFFFAOYSA-N
- SMILES： FC1C(=NC=C(C(F)F)C=1C=O)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 271
XLogP3: 2.5
Topological Polar Surface Area: 39.2

5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029099023-1g	5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde	1804810-10-3	97%	1g	$1,549.60	2022-04-01

5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

Additional information on 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804810-10-3) is a highly fluorinated aromatic aldehyde with a unique structure that combines multiple fluorinated substituents on a pyridine ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including agrochemicals, pharmaceuticals, and materials science. The presence of multiple fluorine atoms in its structure contributes to its distinctive chemical properties, such as increased stability, lipophilicity, and bioavailability.

The synthesis of 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde typically involves a multi-step process that includes fluorination reactions, alkylation, and oxidation steps. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of this compound, reducing the overall cost and improving the yield. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, making it more environmentally friendly and scalable for industrial applications.

One of the most promising applications of this compound lies in its potential as a lead molecule in agrochemical development. The fluorinated substituents on the pyridine ring enhance its ability to interact with specific targets in pests and pathogens, making it a candidate for next-generation pesticides. Recent studies have demonstrated its efficacy as an insecticide and fungicide, with minimal toxicity to non-target organisms. This makes it a sustainable alternative to traditional chemical pesticides that often pose environmental and health risks.

In the pharmaceutical industry, 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde has shown potential as a building block for drug development. Its aldehyde group can be readily modified to form various bioactive molecules, such as kinase inhibitors and anti-inflammatory agents. Researchers have also investigated its role as a ligand in metalloenzyme inhibition, leveraging its ability to coordinate with metal ions due to the electron-withdrawing effects of the fluorinated groups.

The electronic properties of this compound make it an interesting candidate for applications in materials science. Its high electron-deficiency due to the trifluoromethoxy and difluoromethyl groups can be exploited in the development of advanced materials such as organic semiconductors and electrocatalysts. Recent research has explored its use in dye-sensitized solar cells (DSSCs), where it serves as an efficient electron acceptor, enhancing the overall energy conversion efficiency.

In conclusion, 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804810-10-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool for addressing current challenges in agriculture, medicine, and materials science. Continued research into its properties and functionalities is expected to unlock even more innovative uses in the future.